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Compound of Interest

Compound Name: c-Met-IN-12

Cat. No.: B12408104 Get Quote

Essential Safety and Handling Guide for c-Met-IN-12
This guide provides crucial safety and logistical information for the handling and disposal of c-
Met-IN-12, a potent and selective type II c-Met kinase inhibitor.[1] Adherence to these

procedures is vital to ensure the safety of laboratory personnel and the integrity of research.

Personal Protective Equipment (PPE)
The risk of exposure to hazardous drugs through skin contact, inhalation, or accidental

splashing necessitates the use of appropriate personal protective equipment (PPE).[2] The

selection of PPE should be based on a thorough risk assessment for the specific tasks being

performed.[3][4]

Table 1: Recommended Personal Protective Equipment for Handling c-Met-IN-12
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Task Required PPE

Weighing and Aliquoting (Dry Powder)

Double Chemotherapy Gloves, Disposable

Gown, Safety Goggles with Side Shields, N95

Respirator

Reconstitution and Dilution (Liquid Form)
Double Chemotherapy Gloves, Disposable

Gown, Safety Goggles with Side Shields

Administration to Cell Cultures or Animals
Chemotherapy Gloves, Disposable Gown,

Safety Glasses

Waste Disposal
Double Chemotherapy Gloves, Disposable

Gown, Safety Goggles with Side Shields

Spill Cleanup

Double Chemotherapy Gloves, Disposable

Gown, Safety Goggles with Side Shields, N95

Respirator

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated and cleaned after use.[3]

Operational Plan for Handling c-Met-IN-12
A systematic approach to handling c-Met-IN-12 will minimize the risk of exposure and

contamination.

2.1. Preparation and Weighing

Designated Area: All handling of c-Met-IN-12 powder should be conducted in a designated

area, such as a chemical fume hood or a Class II Biosafety Cabinet, to control potential

airborne particles.[2]

Gather Materials: Before starting, ensure all necessary equipment and reagents are within

the containment area. This includes the c-Met-IN-12 vial, appropriate solvent, pipettes, and

waste containers.

Don PPE: Put on the appropriate PPE as specified in Table 1.
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Weighing: Carefully weigh the desired amount of c-Met-IN-12 powder. Use anti-static

weighing paper or a dedicated weighing vessel.

Taring: Tare the balance with the empty vessel before adding the compound.

Transfer: Gently tap the powder into the appropriate tube for reconstitution. Avoid any

sudden movements that could create airborne dust.

2.2. Reconstitution and Dilution

Solvent Addition: Slowly add the recommended solvent to the vial containing the c-Met-IN-12
powder.

Dissolution: Cap the vial securely and vortex or sonicate as needed until the compound is

fully dissolved.

Dilution: Perform any necessary dilutions within the containment area.

2.3. Experimental Use

Labeling: Clearly label all tubes and plates containing c-Met-IN-12 with the compound name,

concentration, and date.

Cell Culture: When adding c-Met-IN-12 to cell cultures, use a calibrated pipette to ensure

accuracy and minimize aerosols.

Animal Dosing: For in vivo studies, appropriate animal handling and dosing techniques

should be employed to prevent exposure to both the researcher and the animal.

Disposal Plan
Proper disposal of c-Met-IN-12 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

3.1. Waste Segregation

Solid Waste: All disposable PPE (gloves, gowns), weighing paper, and other solid materials

contaminated with c-Met-IN-12 should be placed in a clearly labeled hazardous waste
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container.

Liquid Waste: Unused solutions of c-Met-IN-12 and contaminated liquid media should be

collected in a designated hazardous liquid waste container. Do not pour down the drain.[5]

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

3.2. Decontamination

All non-disposable equipment and work surfaces should be decontaminated with an

appropriate cleaning agent after handling c-Met-IN-12.

3.3. Final Disposal

All hazardous waste must be disposed of in accordance with institutional and local

regulations for chemical and hazardous waste.

Emergency Procedures
4.1. Spills

Evacuate: Clear the immediate area of all personnel.

Contain: If safe to do so, contain the spill using a chemical spill kit.

Report: Notify the laboratory supervisor and institutional safety office.

Clean-up: Only trained personnel with appropriate PPE should clean up the spill.

4.2. Personal Exposure

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.

Inhalation: Move to fresh air immediately.
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Seek Medical Attention: In all cases of exposure, seek immediate medical attention and

provide the Safety Data Sheet (if available) or information about the compound to the

medical personnel.

Visual Workflow for Handling c-Met-IN-12
The following diagram illustrates the key steps and safety precautions for handling c-Met-IN-
12.
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Caption: Workflow for the safe handling and disposal of c-Met-IN-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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